![molecular formula C6H6BrNO B189597 3-Bromo-5-methoxypyridine CAS No. 50720-12-2](/img/structure/B189597.png)
3-Bromo-5-methoxypyridine
Overview
Description
3-Bromo-5-methoxypyridine is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has the empirical formula C6H6BrNO and a molecular weight of 188.02 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCOC1=CN=CC(Br)=C1
. This indicates that the molecule consists of a pyridine ring with a bromine atom and a methoxy group attached at the 3rd and 5th positions, respectively. Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it is noted that this compound can be used as a biochemical reagent in life science related research .Physical And Chemical Properties Analysis
This compound is a white to yellow low melting solid . It has a density of 1.530±0.06 g/cm3, a melting point of 31-35 °C, and a boiling point of 212.2±20.0 °C . The compound also has a molar refractivity of 38.7±0.3 cm3, a polar surface area of 22 Å2, and a molar volume of 122.8±3.0 cm3 .Scientific Research Applications
Synthesis of Functionalised Pyridines and Bicyclic δ-Lactams : 3-Bromo-5-methoxypyridine is used in the synthesis of 5-functionalised 2-methoxypyridines, which are further transformed into bicyclic δ-lactams. This process involves magnesium 'ate' complexes as key reagents and showcases the chemical's role in complex organic synthesis processes (Sośnicki, 2009).
Precursor for 2,3-Pyridyne : It serves as a practical precursor for substituted 2,3-pyridyne, a reactive intermediate in organic chemistry. This derivative reacts regioselectively with certain furans, demonstrating its utility in targeted organic synthesis (Walters, Carter, & Banerjee, 1992).
Nitration Studies : Research has shown that this compound reacts uniquely during nitration processes, yielding specific nitro derivatives. This indicates its selective reactivity, useful in designing specific chemical reactions (Hertog, Ammers, & Schukking, 2010).
Synthesis of Pharmacologically Active Compounds : It is instrumental in synthesizing dopamine and serotonin receptor antagonists, highlighting its significance in medicinal chemistry and drug development (Hirokawa, Horikawa, & Kato, 2000).
Material Science Applications : Its derivatives have been used in the synthesis of new zinc phthalocyanine compounds with potential applications in photodynamic therapy for cancer treatment, demonstrating its role in the development of novel therapeutic agents (Pişkin, Canpolat, & Öztürk, 2020).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound is used as a reagent in organic synthesis , suggesting that its targets could be a variety of organic molecules depending on the specific reaction.
Mode of Action
The mode of action of 3-Bromo-5-methoxypyridine involves its interaction with other molecules in a chemical reaction. The bromine atom in the compound is highly reactive and can participate in various types of reactions, such as coupling reactions . The methoxy group (-OCH3) can also influence the reactivity of the pyridine ring, potentially affecting the outcome of the reaction .
Biochemical Pathways
It’s worth noting that the suzuki–miyaura coupling, a common reaction involving organoboron compounds, is environmentally benign and has a broad application due to its mild and functional group tolerant reaction conditions .
Pharmacokinetics
It’s known that the compound has a molecular weight of 18802 , which could influence its absorption and distribution. Its solubility, stability, and reactivity would also play a role in its pharmacokinetic behavior.
Result of Action
The molecular and cellular effects of this compound are largely dependent on the specific chemical reactions it participates in. As a reagent in organic synthesis, it can contribute to the formation of a wide variety of organic compounds . It’s important to note that this compound can cause skin and eye irritation .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the presence of other reagents, the temperature, and the pH can all affect the course of the chemical reactions it participates in . Additionally, safety measures should be taken to prevent its combustion and the development of hazardous gases .
properties
IUPAC Name |
3-bromo-5-methoxypyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO/c1-9-6-2-5(7)3-8-4-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZWUIWQMJFAWJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CN=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90355758 | |
Record name | 3-Bromo-5-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90355758 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50720-12-2 | |
Record name | 3-Bromo-5-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90355758 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-5-methoxypyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can 3-Bromo-5-methoxypyridine be used to synthesize complex molecules?
A1: Yes, this compound acts as a versatile building block in organic synthesis. Research demonstrates its utility in synthesizing tetrahydroindolizidines, a class of compounds found in many bioactive alkaloids. [] Specifically, this compound reacts with tert-butyl diazoacetate and a 3-alkenyloxindole in the presence of an iron(III) catalyst to produce the desired tetrahydroindolizidine in good yield (83%). [] This reaction proceeds through a catalytic cycle involving the formation of a pyridinium ylide intermediate. []
Q2: How does the presence of a methoxy group at the 5-position influence the reactivity of this compound in nitration reactions?
A2: Interestingly, the 5-methoxy group in this compound directs nitration to the 6-position. [] This regioselectivity contrasts with the behavior of other substituted pyridine N-oxides, where nitration typically occurs at the 4-position. [] This difference highlights the significant impact of substituent position on the reactivity of pyridine N-oxides.
Q3: Can this compound participate in metal-catalyzed coupling reactions?
A3: Yes, this compound readily undergoes the Mizoroki-Heck reaction with fluorous alkenes. [] This palladium-catalyzed coupling reaction allows for the introduction of fluorous chains onto the pyridine ring, providing access to potentially valuable fluorinated building blocks. []
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